Cas no 70724-69-5 (1-(4-piperidinyloxy)-2-Propanol)

1-(4-Piperidinyloxy)-2-Propanol is a versatile chemical intermediate characterized by its bifunctional structure, combining a piperidine moiety with a hydroxyl-terminated propyl chain. This compound is particularly valued for its utility in organic synthesis, where it serves as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxyl and ether groups enable facile derivatization, while the piperidine ring contributes to enhanced solubility and stability in various formulations. The compound's balanced polarity and moderate reactivity make it suitable for applications requiring controlled functionalization. It is commonly employed in the development of biologically active molecules, where its structural features facilitate targeted modifications. Proper handling and storage are recommended to maintain its integrity.

1-(4-piperidinyloxy)-2-Propanol structure

70724-69-5 structure

Product Name:1-(4-piperidinyloxy)-2-Propanol

CAS No:70724-69-5

MF:C₈H₁₇NO₂

MW:159.2260825634

MDL:MFCD13183988

CID:1116374

PubChem ID:13100545

Update Time:2025-05-28

1-(4-piperidinyloxy)-2-Propanol Chemical and Physical Properties

Names and Identifiers

- 1-(4-piperidinyloxy)-2-Propanol
- SCHEMBL11165109
- AB90969
- 1-piperidin-4-yloxypropan-2-ol
- 70724-69-5
- F80391
- MDL： MFCD13183988
- Inchi： 1S/C8H17NO2/c1-7(10)6-11-8-2-4-9-5-3-8/h7-10H,2-6H2,1H3
- InChI Key： KPRSMNXEKIFCMX-UHFFFAOYSA-N
- SMILES： O(CC(C)O)C1CCNCC1

Computed Properties

Exact Mass: 159.125928785g/mol
Monoisotopic Mass: 159.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 41.5Å²

1-(4-piperidinyloxy)-2-Propanol Pricemore >>

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